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Compound of Interest

Compound Name: 2-Ethylhexanoic acid, lead salt

Cat. No.: B168966 Get Quote

An In-depth Technical Guide on the Core Regulatory Information for 2-Ethylhexanoic Acid,
Lead Salt

For the attention of researchers, scientists, and drug development professionals, this document

provides a comprehensive overview of the regulatory and toxicological profile of 2-
Ethylhexanoic acid, lead salt (CAS No: 301-08-6 and 16996-40-0). The information

presented is collated from various regulatory assessments and scientific literature. It is

important to note that specific toxicological studies on 2-Ethylhexanoic acid, lead salt are

limited; therefore, much of the hazard assessment relies on data from other inorganic lead

compounds and the 2-ethylhexanoic acid (2-EHA) moiety through a read-across approach.[1]

Chemical and Physical Properties
Property Value Reference

Molecular Formula C16H30O4Pb [2]

Molecular Weight 493.6 g/mol [2]

Physical Description
Light brown liquid (when 50%

in mineral spirits)
[2][3]

Synonyms

Lead bis(2-ethylhexanoate),

Lead(II) 2-ethylhexanoate,

Plumbous 2-ethylhexanoate

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b168966?utm_src=pdf-interest
https://www.benchchem.com/product/b168966?utm_src=pdf-body
https://www.benchchem.com/product/b168966?utm_src=pdf-body
https://www.benchchem.com/product/b168966?utm_src=pdf-body
https://www.benchchem.com/product/b168966?utm_src=pdf-body
https://www.benchchem.com/product/b168966?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Lead%20salts%20of%202-ethylhexanoic%20acid_Human%20health%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-bis_2-ethylhexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-bis_2-ethylhexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-bis_2-ethylhexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexanoic-acid_-lead-salt
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-bis_2-ethylhexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Status and Exposure Limits
2-Ethylhexanoic acid, lead salt is subject to various regulations globally due to its lead

content.

Regulatory Body/List Status/Value Notes

Australian Inventory of

Industrial Chemicals (AIIC)
Listed

Conditions of use apply,

including restrictions on use in

industrial surface coatings and

inks to concentrations not

exceeding 0.1%.[1]

REACH (Registration,

Evaluation, Authorisation and

Restriction of Chemicals)

Restricted Substance [2]

US EPA Toxic Substances

Control Act (TSCA)
Listed [4]

IARC Carcinogen

Classification

Group 2A: Probably

carcinogenic to humans (as

inorganic lead compounds)

[1][2]

NTP Carcinogen Classification

Reasonably anticipated to be a

human carcinogen (as lead

and lead compounds)

[2][3]

ACGIH Carcinogen

Classification

Confirmed Animal Carcinogen

(as lead)
[2][3]

Permissible Exposure Limit

(PEL) - OSHA
0.05 mg/m³ (as Pb) [2]

Threshold Limit Value (TLV) -

ACGIH
0.05 mg/m³ (as Pb) [2]

Biological Exposure Indices

(BEI) - ACGIH

Lead in blood: 200 µg/L (20 µ

g/100 ml)
[2][3]
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Toxicological Data Summary
The toxicity of 2-Ethylhexanoic acid, lead salt is primarily attributed to the lead cation. The 2-

EHA moiety also contributes to its toxicological profile, particularly concerning reproductive and

developmental effects.[1]

Acute Toxicity
Endpoint Value Species Reference

Oral LD50
Harmful if swallowed

(GHS Category 4)
Not specified [2][5]

Inhalation LC50
Harmful if inhaled

(GHS Category 4)
Not specified [2][5]

Dermal LD50

>2000 mg/kg bw (for

other lead

compounds)

Rat [1]

Repeated Dose Toxicity
Prolonged or repeated exposure to lead compounds may cause damage to organs.[2] In a

study with lead acetate, rats dosed with 200, 500, or 1000 ppm for up to 12 weeks showed

increased kidney weight and decreased body weight.[1]

Reproductive and Developmental Toxicity
2-Ethylhexanoic acid, lead salt is classified as a reproductive toxin that may damage the

unborn child and is suspected of damaging fertility.[2]
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Study Type Endpoint Value Species Notes Reference

Development

al Toxicity (2-

EHA

component)

LOAEL
100 mg/kg

bw/day
Rat

Development

al effects

included club

foot and wavy

ribs,

observed in

the absence

of maternal

toxicity.

[1]

Reproductive

and

Development

al Toxicity

Screening

(Lead

Acetate)

-

Stillbirth rate

of 19% at

0.6% w/v

(equivalent to

502 mg/kg

bw/day)

SD Rat

Dams and

offspring had

blood lead

levels >200

µg/dL.

[1]

Carcinogenicity
Inorganic lead compounds are classified as probably carcinogenic to humans (Group 2A) by

IARC.[1][2]

Experimental Protocols
As specific experimental data for 2-Ethylhexanoic acid, lead salt are not readily available, the

following sections describe the standard OECD test guidelines that would be employed to

evaluate the toxicological endpoints of such a chemical.

Repeated Dose 90-Day Oral Toxicity Study in Rodents
(OECD Guideline 408)
This study provides information on the possible health hazards likely to arise from repeated

exposure over a prolonged period.

Test Animals: Typically rats, with at least 10 males and 10 females per group.
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Dose Levels: At least three dose levels plus a control group. The highest dose should induce

toxicity but not death or severe suffering. The lowest dose should aim to establish a No-

Observed-Adverse-Effect Level (NOAEL).

Administration: The test substance is administered orally on a 7-day per week basis for 90

days.

Observations: Include daily clinical observations, weekly body weight and food consumption

measurements, and regular hematological and clinical biochemistry evaluations.

Pathology: At the end of the study, all animals are subjected to a full necropsy, and organs

are weighed. Histopathological examination of a comprehensive set of tissues is performed.

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
(OECD Guideline 422)
This screening test provides information on systemic toxicity and effects on male and female

reproductive performance.

Test Animals: Typically rats, with at least 10 males and 10 females per group.

Dose Levels: At least three dose levels plus a control group.

Administration and Mating: Males are dosed for at least two weeks before mating, during

mating, and until termination (approximately 4 weeks). Females are dosed for two weeks

before mating, during mating, during gestation, and until at least day 13 of lactation.

Observations: In addition to the observations in a repeated dose study, reproductive

parameters such as mating performance, fertility, gestation length, and parturition are

recorded. Offspring are observed for viability, growth, and development.

Pathology: Includes necropsy and histopathology of reproductive organs in parental animals.

Carcinogenicity Studies (OECD Guideline 451)
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The objective of a long-term carcinogenicity study is to observe test animals for a major portion

of their life span for the development of neoplastic lesions.

Test Animals: Usually rats and mice, with at least 50 animals of each sex per dose group.

Dose Levels: At least three dose levels plus a concurrent control group. The highest dose

should be a maximum tolerated dose (MTD).

Administration: Dosing is typically for 24 months for rats and 18-24 months for mice.

Observations: Include daily clinical observations, regular body weight and food consumption

measurements, and palpation for masses.

Pathology: A complete necropsy is performed on all animals. All gross lesions and a

comprehensive list of tissues are examined histopathologically.

Signaling Pathways of Lead Toxicity
The toxicity of 2-Ethylhexanoic acid, lead salt is predominantly driven by the lead ion, which

is known to disrupt several critical cellular signaling pathways.

Interference with Calcium Signaling
Lead (Pb²⁺) can mimic calcium (Ca²⁺) and interfere with calcium-dependent signaling

pathways, which are crucial for neurotransmission and other cellular processes.
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Caption: Lead's interference with calcium signaling pathways.

Induction of Oxidative Stress
Lead exposure can lead to an imbalance between the production of reactive oxygen species

(ROS) and the antioxidant defense system, resulting in oxidative stress and cellular damage.
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Caption: Lead-induced oxidative stress pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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